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Compound of Interest

Compound Name: Cholanic acid

Cat. No.: B1243411 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address the challenges of cholic acid's insolubility in water-based assays.

Frequently Asked Questions (FAQs)
Q1: Why is cholic acid insoluble in water?
Cholic acid is a primary bile acid with a rigid steroidal structure.[1] While it possesses three

hydroxyl groups, which are hydrophilic, the majority of the molecule is a hydrophobic steroid

nucleus and an alkyl side chain. This amphipathic nature, with a large nonpolar surface area,

leads to its very low solubility in water.[2][3] Its solubility in water is reported to be less than 0.1

mg/mL and approximately 175 mg/L at 20°C.[4][5]

Q2: What is the solubility of cholic acid in common
laboratory solvents?
Cholic acid is soluble in various organic solvents and alkaline solutions.[2] Preparing a

concentrated stock solution in an appropriate solvent is the first step for its use in aqueous

assays. Care must be taken to minimize the final concentration of organic solvents in assays,

as they can have physiological effects.[6]

Table 1: Solubility of Cholic Acid in Various Solvents
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Solvent Solubility
Concentration
(mM)

Notes

DMSO ≥ 81 mg/mL[7] ~198.25 mM

Sonication is

recommended to aid

dissolution.[8][9] Use

fresh, moisture-free

DMSO.[7]

Ethanol ~28 mg/mL[7] ~68.53 mM Soluble in ethanol.[10]

Dimethylformamide

(DMF)
~1 mg/mL[6] ~2.45 mM -

0.1 M NaOH 33.33 mg/mL[4] ~81.58 mM

Requires sonication

and pH adjustment to

~9. Forms the soluble

sodium cholate salt.[4]

PBS (pH 7.2) ~1 mg/mL[6] ~2.45 mM

Sparingly soluble.

Aqueous solutions are

not recommended for

storage beyond one

day.[6]

Q3: What is the Critical Micelle Concentration (CMC) of
cholic acid?
The Critical Micelle Concentration (CMC) is the concentration at which amphipathic molecules,

like cholic acid, begin to self-assemble into aggregates called micelles.[11] Above the CMC, the

solubility of cholic acid increases significantly. The CMC of cholic acid is approximately 15 mM.

[12] Bile acids tend to form smaller micelles and have higher CMC values compared to typical

surfactants.[11]

Q4: How should I prepare and store a cholic acid stock
solution?
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For long-term storage, cholic acid should be stored as a powder at -20°C.[9] Stock solutions

should be prepared in a suitable organic solvent like DMSO.[8] It is recommended to aliquot

the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -80°C

for up to a year.[7][8] For experiments, prepare fresh dilutions from the stock solution.[8]

Aqueous solutions should be prepared fresh and not stored for more than a day.[6]

Troubleshooting Guides
Problem: My cholic acid precipitated when I added it to
my aqueous buffer.
Answer: Precipitation upon dilution of a cholic acid stock solution into an aqueous buffer is a

common issue. It typically occurs when the final concentration of the organic solvent is too low

to maintain solubility, and the cholic acid concentration is above its aqueous solubility limit but

below its CMC. The pH of the final solution is also a critical factor, as unconjugated bile acids

are poorly soluble at neutral or acidic pH.[13]

Troubleshooting Workflow: Cholic Acid Precipitation
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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